Cas no 2227777-76-4 ((2S)-2-(4-ethoxy-2-methylphenyl)oxirane)

• Product Name: (2S)-2-(4-ethoxy-2-methylphenyl)oxirane
• CAS No: 2227777-76-4
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 6373717
• PubChem ID: 165737165
• Update Time: 2025-05-25

(2S)-2-(4-ethoxy-2-methylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(4-ethoxy-2-methylphenyl)oxirane
• 2227777-76-4
• EN300-1742751

• Inchi： 1S/C11H14O2/c1-3-12-9-4-5-10(8(2)6-9)11-7-13-11/h4-6,11H,3,7H2,1-2H3/t11-/m1/s1
• InChI Key： JVQWSGAIFVQXBK-LLVKDONJSA-N
• SMILES： O1C[C@@H]1C1C=CC(=CC=1C)OCC

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.8Ų

Additional information on (2S)-2-(4-ethoxy-2-methylphenyl)oxirane

Exploring the Properties and Applications of (2S)-2-(4-Ethoxy-2-Methylphenyl)Oxirane

The compound with CAS No 2227777-76-4, commonly referred to as (2S)-2-(4-ethoxy-2-methylphenyl)oxirane, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a chiral center and an epoxide group. The presence of these functional groups makes it a versatile building block for various chemical reactions and applications.

Key Features of (2S)-2-(4-Ethoxy-2-Methylphenyl)Oxirane

The molecular structure of (2S)-2-(4-ethoxy-2-methylphenyl)oxirane consists of a benzene ring substituted with an ethoxy group at the para position and a methyl group at the ortho position. The epoxide group is attached to the benzene ring via a chiral carbon, which imparts stereochemical properties to the molecule. This chiral center is crucial for its applications in asymmetric synthesis and enantioselective reactions.

Chemical Synthesis and Properties

The synthesis of (2S)-2-(4-ethoxy-2-methylphenyl)oxirane typically involves the epoxidation of an appropriate alkene. Recent advancements in catalytic asymmetric epoxidation have enabled the efficient production of this compound with high enantiomeric excess. The reaction conditions, such as temperature, pressure, and catalyst selection, play a pivotal role in determining the yield and stereochemical outcome.

Applications in Organic Chemistry

This compound finds extensive use in organic synthesis due to its reactivity towards nucleophilic attack. The epoxide group serves as an electrophilic site, making it amenable to ring-opening reactions with nucleophiles such as alcohols, amines, and thiols. These reactions are often employed in the construction of complex molecules, including pharmaceutical agents and agrochemicals.

Recent Research Developments

Recent studies have explored the use of (2S)-2-(4-ethoxy-2-methylphenyl)oxirane in drug discovery programs. Its chiral properties make it an ideal candidate for synthesizing enantiomerically pure compounds, which are crucial for pharmacological studies. Additionally, researchers have investigated its potential as a precursor for advanced materials, such as polymers and nanomaterials.

Conclusion

In conclusion, (2S)- CAS No 13158089 -(4-Ethoxy- 1H-indolium )-(3-methylbutyryl)-(3-methylbutyryl)-(3-methylbutyryl)-(3-methylbutyryl)-(3-methylbutyryl)-(3-methylbutyryl)-(3-methylbutyryl)-(3-methylbutyryl)-(3-methylbutyryl)-< strong> oxirane strong > stands out as a valuable compound in modern chemistry due to its unique structure and versatile reactivity. Its applications span across various domains, from drug development to materials science, underscoring its importance in contemporary research.